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Abstract
This application note provides a comprehensive overview of the thermal analysis of potassium
sodium sulfate (NaKSO₄) using Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC). It details the characteristic thermal events, including phase transitions and

decomposition, and provides standardized protocols for conducting these analyses. The

thermal behaviors of the individual components, sodium sulfate (Na₂SO₄) and potassium

sulfate (K₂SO₄), are also discussed to provide a complete understanding of the double salt

system.

Introduction
Potassium sodium sulfate is a double salt with applications in various fields, including as a

laboratory reagent and potentially in industrial processes. Its thermal stability and phase

behavior are critical parameters for its storage, handling, and application. Thermal analysis

techniques such as TGA and DSC are indispensable for characterizing these properties.
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Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function

of temperature or time, providing information on thermal stability and decomposition.

Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it

is heated or cooled, identifying phase transitions, melting points, and other enthalpic events.

This note serves as a practical guide for researchers performing thermal analysis on

potassium sodium sulfate and related sulfate salts.

Thermal Behavior of Potassium Sodium Sulfate and
its Components
Potassium Sodium Sulfate (NaKSO₄)
Studies on NaKSO₄ crystals have shown that the material undergoes a phase transition without

any associated weight loss. DSC and Differential Thermal Analysis (DTA) measurements reveal

an anomalous peak around 453 K (180 °C), indicating a change in the crystal structure.[1] This

is a critical characteristic, distinguishing it from a decomposition event.

Potassium Sulfate (K₂SO₄)
Potassium sulfate is known for its high thermal stability. It exhibits a significant reversible phase

transition from a low-temperature orthorhombic form to a high-temperature hexagonal form at

approximately 583 °C.[2] The enthalpy of this transformation is reported to be around 5.8

kJ/mol.[3] K₂SO₄ does not decompose until much higher temperatures, with a melting point of

1067-1069 °C and a boiling point of 1689 °C.[4][5]

Sodium Sulfate (Na₂SO₄)
Sodium sulfate exists in several polymorphic forms.[2] The anhydrous form undergoes a phase

transition from the low-temperature orthorhombic phase V to other phases (like phase III and I)

in the temperature range of 217-247 °C.[2][3] The hydrated form, sodium sulfate decahydrate

(Na₂SO₄·10H₂O), loses its water of hydration at a much lower temperature, around 32.4 °C.[6]

The anhydrous salt has a high melting point of approximately 880 °C.[7]

Quantitative Data Summary
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The thermal properties of potassium sodium sulfate and its constituent salts are summarized

in the tables below for easy reference and comparison.

Table 1: Thermal Events for Potassium Sodium Sulfate (NaKSO₄)

Thermal Event Temperature (°C) Technique Notes

| Phase Transition | ~180 °C (453 K) | DSC/DTA | Endothermic peak observed; no associated

mass loss.[1] |

Table 2: Thermal Properties of Potassium Sulfate (K₂SO₄)

Thermal Event
Temperature
(°C)

Enthalpy (ΔH) Technique Notes

Phase
Transition

581-588 °C ~5.8 kJ/mol DSC/DTA

Reversible
transition from
orthorhombic
to hexagonal
form.[3][4]

Melting Point 1067-1069 °C - DSC/DTA [4][5]

| Boiling Point | 1689 °C | - | - |[4] |

Table 3: Thermal Properties of Sodium Sulfate (Na₂SO₄)
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Thermal Event Temperature (°C) Technique Notes

Dehydration ~32.4 °C TGA/DSC

For Na₂SO₄·10H₂O,
transition to
anhydrous Na₂SO₄.
[6]

Phase Transition 217-247 °C DSC/DTA

For anhydrous

Na₂SO₄, transition

from phase V to other

polymorphs.[2][3]

| Melting Point | ~880 °C | DSC/DTA | For anhydrous Na₂SO₄.[7] |

Experimental Protocols
The following are generalized protocols for performing TGA and DSC analyses on potassium
sodium sulfate. Instrument-specific parameters should be adjusted according to manufacturer

recommendations.

Protocol: Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of potassium sodium
sulfate.

Instrumentation: A calibrated thermogravimetric analyzer (e.g., Stanton TR-01, TA Instruments,

Mettler Toledo).

Methodology:

Sample Preparation: Ensure the sample is in a powdered and dry form for consistent results.

[8]

Crucible Selection: Use an inert crucible, such as alumina or platinum.[8]

Sample Weighing: Place approximately 5-10 mg of the powdered sample into the tared TGA

crucible. Record the initial mass accurately.
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Instrument Setup:

Temperature Program:

Equilibrate at 30 °C.

Ramp from 30 °C to 1000 °C at a heating rate of 10 °C/min.

Atmosphere: Purge with an inert gas (e.g., Nitrogen or Argon) at a flow rate of 50-100

mL/min to prevent oxidative side reactions.

Data Acquisition: Start the experiment and record the mass change as a function of

temperature.

Data Analysis: Analyze the resulting TGA curve to identify the onset temperature of any mass

loss, which indicates decomposition. For NaKSO₄, no significant mass loss is expected

below several hundred degrees Celsius.

Protocol: Differential Scanning Calorimetry (DSC)
Objective: To identify phase transitions and determine their characteristic temperatures and

enthalpies.

Instrumentation: A calibrated differential scanning calorimeter (e.g., DUPONT 9900, TA

Instruments, Mettler Toledo).[9]

Methodology:

Sample Preparation: Use a powdered and dry sample to ensure uniform heat transfer.

Crucible Selection: Use aluminum or alumina crucibles suitable for the temperature range.

Hermetically seal the crucible to prevent any interaction with the atmosphere.

Sample Weighing: Weigh 3-5 mg of the sample into a tared DSC pan.

Instrument Setup:

Reference: Use an empty, sealed crucible as a reference.
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Temperature Program:

Equilibrate at 25 °C.

Ramp from 25 °C to 650 °C at a heating rate of 10 °C/min. (This range covers the phase

transitions of NaKSO₄ and K₂SO₄).

Atmosphere: Purge with an inert gas (e.g., Nitrogen) at a flow rate of 50 mL/min.

Data Acquisition: Start the experiment and record the differential heat flow as a function of

temperature.

Data Analysis: Analyze the DSC thermogram to identify endothermic or exothermic peaks.

Integrate the peak corresponding to the phase transition around 180 °C for NaKSO₄ to

determine the enthalpy of the transition.

Visualized Workflows and Relationships
The following diagrams illustrate the experimental workflow and the thermal behavior of the

sulfate salts.
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Caption: General workflow for TGA/DSC analysis.
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Thermal Events of Sulfate Salts vs. Temperature
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Caption: Key thermal events for sulfate salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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